Cas no 921544-25-4 (N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-fluoro-3-methylbenzene-1-sulfonamide)

• Product Name: N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-fluoro-3-methylbenzene-1-sulfonamide
• CAS No: 921544-25-4
• MF: C₁₉H₁₈FN₃O₄S₂
• MW: 435.492325305939
• CID: 6613377
• PubChem ID: 41159420
• Update Time: 2025-05-21

N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-fluoro-3-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-fluoro-3-methylbenzene-1-sulfonamide
• 921544-25-4
• N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-4-fluoro-3-methylbenzene-1-sulfonamide
• N-(4-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)-4-fluoro-3-methylbenzenesulfonamide
• N-[4-(6-ethylsulfonylpyridazin-3-yl)phenyl]-4-fluoro-3-methylbenzenesulfonamide
• F2217-0154
• AKOS024629415

• Inchi： 1S/C19H18FN3O4S2/c1-3-28(24,25)19-11-10-18(21-22-19)14-4-6-15(7-5-14)23-29(26,27)16-8-9-17(20)13(2)12-16/h4-12,23H,3H2,1-2H3
• InChI Key： XJWCGRSAYNGWRE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C)C=1)F)(NC1C=CC(=CC=1)C1=CC=C(N=N1)S(CC)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 435.07227657g/mol
• Monoisotopic Mass: 435.07227657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 123Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-fluoro-3-methylbenzene-1-sulfonamide

Comprehensive Overview of N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-fluoro-3-methylbenzene-1-sulfonamide (CAS No. 921544-25-4)

The compound N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-fluoro-3-methylbenzene-1-sulfonamide (CAS No. 921544-25-4) is a specialized sulfonamide derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyridazine core and fluoro-methylbenzene moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly focusing on this compound due to its potential applications in targeting specific enzyme pathways and receptor interactions, which align with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for small-molecule inhibitors and modulators has grown exponentially, driven by advancements in cancer research and autoimmune disease treatments. N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-fluoro-3-methylbenzene-1-sulfonamide has garnered attention for its potential role in modulating kinase activity, a hot topic in oncology and inflammatory disorders. Its sulfonamide group and fluorinated aromatic ring contribute to its bioavailability and binding affinity, making it a candidate for further structure-activity relationship (SAR) studies.

The synthesis of CAS No. 921544-25-4 involves multi-step organic reactions, including sulfonylation and cross-coupling techniques, which are widely discussed in medicinal chemistry forums. Its molecular weight and logP value suggest favorable drug-likeness properties, a key consideration for pharmacokinetic optimization. This aligns with the growing interest in AI-driven drug design, where computational tools predict compound behavior before lab synthesis.

From an SEO perspective, users frequently search for terms like "sulfonamide-based therapeutics," "pyridazine derivatives in drug discovery," and "fluoro-methylbenzene applications." These long-tail keywords reflect the compound's relevance in cutting-edge research. Additionally, questions such as "How does sulfonamide interact with enzymes?" or "What are the latest advances in kinase inhibitors?" highlight the public's curiosity about its mechanisms. By addressing these queries, this article enhances its search engine visibility while providing actionable insights.

In conclusion, N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-fluoro-3-methylbenzene-1-sulfonamide represents a promising avenue for targeted therapy development. Its structural features and potential applications in disease modulation make it a valuable subject for ongoing research. As the scientific community continues to explore novel chemical entities, this compound stands out for its versatility and alignment with modern therapeutic trends.